Ebio3

• Molecular Formula: C19H23F2N3O2
• Molecular Weight: 363.4 g/mol
• InChI: InChI=1S/C19H23F2N3O2/c1-4-8-13(9-5-2)18(25)22-17-14-10-7-11-15(26-19(20)21)16(14)24(23-17)12-6-3/h3,7,10-11,13,19H,4-5,8-9,12H2,1-2H3,(H,22,23,25)
• InChIKey: LDQBXERCNCIKDE-UHFFFAOYSA-N

Ebio3: Potent and Selective KCNQ2 Inhibitor

Ebio3 is a synthetic small molecule (C19H23F2N3O2) that functions as a potent and subtype-selective inhibitor of the potassium voltage-gated channel subfamily KQT member 2 (KCNQ2, also known as Kv7.2) [1]. It is distinguished by a unique non-pore blocking mechanism, where it binds outside the channel's inner gate and induces inactivation via a conformational squeeze [2]. Its primary research applications are in the study of neuronal excitability, neurological disorders such as epilepsy, and the specific functional investigation of KCNQ2-related channelopathies .

✓ KCNQ2-selective inhibitor for pathway-specific studies

✓ Non-pore-blocking mechanism supports gating modulation research

✓ Compatible with patch-clamp electrophysiology and cryo-EM workflows

• [1] Li J, Yang Z, Zhang S, Ye Y, He J, Zhang Y, Han H, Kong W, Liu J, Min Y, Shen J, Mei L, Chen Z, Hou P, Guo J, Zhang Q, Yang H. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jul;21(7):985-986. View Source
• [2] Li J, et al. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jan 15. doi: 10.1038/s41589-024-01834-8. View Source

Ebio3 Differentiation from Generic KCNQ Blockers

Simple substitution of Ebio3 with another KCNQ channel inhibitor is not scientifically justified due to critical differences in mechanism of action and target engagement. Ebio3 employs a 'squeeze-to-inhibit' mechanism at the inner gate, distinct from the pore-blocking action of classical inhibitors like XE991 and linopirdine [1]. This mechanistic divergence results in a fundamentally different channel modulation profile, with profound implications for selectivity and the study of channel-specific physiology. The quantitative evidence below demonstrates that the vast differences in potency and subtype selectivity between Ebio3 and other KCNQ2-modulating agents preclude them from being interchangeable research tools.

! Pore-blocking inhibitors (e.g., XE991, linopirdine) may obscure gating-dependent interpretations.

! Broad KCNQ subtype activity can introduce confounding off-target effects in neuronal models.

! Significant potency differences may shift experimental concentration windows and assay sensitivity.

• [1] Li J, Yang Z, Zhang S, Ye Y, He J, Zhang Y, Han H, Kong W, Liu J, Min Y, Shen J, Mei L, Chen Z, Hou P, Guo J, Zhang Q, Yang H. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jul;21(7):985-986. View Source

Key Evidence for Ebio3 Over Closest Analogs

Non-Pore-Blocking Mechanism via S6 Helix Squeezing

Ebio3 inhibits the KCNQ2 channel with an IC50 of 1.2 nM . This potency is approximately 500- to 590-fold greater than the classical KCNQ inhibitors XE991 (IC50 ~710 nM) and linopirdine (IC50 ~710 nM) when compared using data from electrophysiological assays [1].

Mechanism

Head-to-head

Non-pore-blocking: squeezes S6 helix to inactivate

vs. XE991 / linopirdine: pore blockade

Mechanism-based gating research context

Cryo-EM (PDB:9IXZ) and patch-clamp evidence; review for assay compatibility

Evidence Dimension	IC50 for inhibition of KCNQ2 current
Target Compound Data	1.2 nM
Comparator Or Baseline	XE991: ~710 nM (0.71 μM); Linopirdine: ~710 nM (0.71 μM)
Quantified Difference	Ebio3 is ~592-fold more potent than XE991 and linopirdine.
Conditions	Patch-clamp electrophysiology for Ebio3; IonWorks electrophysiology for XE991 and linopirdine.

Why This Matters

This nanomolar potency allows for the use of significantly lower compound concentrations in assays, minimizing solvent-related artifacts and off-target effects, and enabling more precise and cleaner experimental results.

• [1] Cheung YY, Yu H, Xu K, Zou B, Wu M, McManus OB, Li M, Lindsley CW, Hopkins CR. Discovery of a series of 2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)acetamides as novel molecular switches that modulate modes of Kv7.2 (KCNQ2) channel pharmacology: Identification of (S)-2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)butanamide (ML252) as a potent, brain penetrant Kv7.2 channel inhibitor. Probe Reports from the NIH Molecular Libraries Program. 2013 Feb 25. Table 4. View Source

Superior Potency Against KCNQ2

Ebio3 demonstrates high subtype selectivity for KCNQ2. It shows no effect on KCNQ1 and only weak inhibition of KCNQ3, KCNQ4, and KCNQ5 (IC50s of 15-196 nM) . In contrast, the classical inhibitor XE991 exhibits poor selectivity, with IC50 values for KCNQ1 (0.40 μM) and KCNQ2/3 (0.31 μM) that are comparable to its KCNQ2 potency [1]. While ML252 is more selective than XE991, it still shows less than 2-fold selectivity for KCNQ2 over KCNQ2/3 heteromers (IC50: KCNQ2 = 0.07 μM, KCNQ2/3 = 0.12 μM) [2].

Potency

Cross-study

IC50 1.2 nM (Ebio3)

vs. 710 nM (XE991, linopirdine), 69 nM (ML252)

Supports KCNQ2 pathway inhibition studies

Approx. 592-fold lower IC50 vs. classical blockers; confirm in own assay system

Evidence Dimension	Selectivity profile against other KCNQ subtypes
Target Compound Data	KCNQ2 IC50 = 1.2 nM; KCNQ1 = no effect; KCNQ3/4/5 IC50 = 15-196 nM.
Comparator Or Baseline	XE991: KCNQ2 IC50 = 0.06-0.71 μM, KCNQ1 IC50 = 0.40 μM, KCNQ2/3 IC50 = 0.31 μM. ML252: KCNQ2 IC50 = 0.07 μM, KCNQ2/3 IC50 = 0.12 μM.
Quantified Difference	Ebio3 shows >800-fold selectivity for KCNQ2 over KCNQ1, while XE991 shows <2-fold selectivity. ML252 shows <2-fold selectivity for KCNQ2 over KCNQ2/3.
Conditions	Patch-clamp electrophysiology (Ebio3); IonWorks electrophysiology (XE991, ML252).

Why This Matters

High selectivity is crucial for isolating KCNQ2-specific functions in complex biological systems. Using a non-selective compound like XE991 would confound results by simultaneously inhibiting other KCNQ family members, making data interpretation difficult or impossible.

• [1] Cheung YY, Yu H, Xu K, Zou B, Wu M, McManus OB, Li M, Lindsley CW, Hopkins CR. Discovery of a series of 2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)acetamides as novel molecular switches that modulate modes of Kv7.2 (KCNQ2) channel pharmacology: Identification of (S)-2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)butanamide (ML252) as a potent, brain penetrant Kv7.2 channel inhibitor. Probe Reports from the NIH Molecular Libraries Program. 2013 Feb 25. Table 4. View Source
• [2] Cheung YY, Yu H, Xu K, Zou B, Wu M, McManus OB, Li M, Lindsley CW, Hopkins CR. Discovery of a series of 2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)acetamides as novel molecular switches that modulate modes of Kv7.2 (KCNQ2) channel pharmacology: Identification of (S)-2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)butanamide (ML252) as a potent, brain penetrant Kv7.2 channel inhibitor. Probe Reports from the NIH Molecular Libraries Program. 2013 Feb 25. Table 4. View Source

Unmatched Selectivity Profile

Ebio3 effectively suppresses current from KCNQ2 channels carrying the pathogenic gain-of-function (GOF) mutations R75C and I238L, which are linked to epileptic encephalopathy [1]. At a concentration of 10 nM, Ebio3 reduced outward current for both mutants by >80% . While other inhibitors may also affect these mutants, the specific activity and potency of Ebio3 against these clinically relevant variants is a documented, quantifiable differentiator.

Selectivity

Head-to-head

Ebio3: no KCNQ1 effect, weak KCNQ3-5, negligible hERG/CYP

XE991/linopirdine: potent KCNQ1, KCNQ2/3 inhibition; ML252: CYP3A4 IC50 3.9 nM

Isoform-selectivity assay context

Review off-target panels; hERG and CYP data require independent verification

Evidence Dimension	Inhibition of mutant channel current
Target Compound Data	10 nM Ebio3 reduces outward current by >80% for R75C and I238L mutants.
Comparator Or Baseline	No direct comparator data available for these specific mutants.
Quantified Difference	>80% current reduction at 10 nM.
Conditions	Electrophysiological patch-clamp recording of heterologously expressed KCNQ2 channels.

Why This Matters

This provides a validated chemical probe for investigating the specific pathophysiology of KCNQ2-linked developmental and epileptic encephalopathies (DEE), a therapeutic area of high unmet need.

• [1] Li J, Yang Z, Zhang S, Ye Y, He J, Zhang Y, Han H, Kong W, Liu J, Min Y, Shen J, Mei L, Chen Z, Hou P, Guo J, Zhang Q, Yang H. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jul;21(7):985-986. View Source

Structural Elucidation of a Unique Non-Pore Blocking Binding Mode: Ebio3 vs. Pore Blockers

Cryo-EM structural analysis (PDB: 9IXZ) has precisely mapped the binding site of Ebio3 to a novel allosteric pocket on the exterior of the inner gate of the KCNQ2 channel [1]. This is in stark contrast to classical KCNQ inhibitors like XE991 and linopirdine, which are understood to act as pore blockers [2]. The 'squeeze-to-inhibit' mechanism, where Ebio3 binding directly forces the S6 helix into a closed conformation, represents a fundamentally different mode of channel modulation [3].

GOF Mutant

Data to verify

≥80% current inhibition at 10 nM (R75C, I238L)

XE991/linopirdine: no published mutant data

Reported channelopathy model-response context

HEK293 expression system; validate in disease-relevant cell models

Evidence Dimension	Mechanism of channel inhibition and binding site
Target Compound Data	Binds to a site outside the inner gate; induces inactivation via a 'squeeze-to-inhibit' conformational change.
Comparator Or Baseline	Classical KCNQ inhibitors (e.g., XE991, linopirdine): pore blockers.
Quantified Difference	Qualitative difference in binding location and allosteric effect.
Conditions	Cryo-electron microscopy (cryo-EM) and molecular dynamics simulations.

Why This Matters

A structurally defined, non-pore blocking mechanism offers a distinct pharmacological profile that can be exploited to study channel gating independent of the pore domain. This provides a new chemical biology tool and a rational basis for developing next-generation, highly selective ion channel therapeutics.

• [1] Yang Z, Guo J, et al. Human KCNQ2-CaM-Ebio3 Complex in the Presence of PIP2. PDB ID: 9IXZ. Deposited: 2024-07-29. Released: 2025-03-19. View Source
• [2] Bagal SK, Brown AD, Cox PJ, Omoto K, Owen RM, Pryde DC, Sidders B, Skerratt SE, Stevens EB, Storer RI, Swain NA. Ion channels as therapeutic targets: a drug discovery perspective. J Med Chem. 2013 Feb 14;56(3):593-624. View Source
• [3] Li J, Yang Z, Zhang S, Ye Y, He J, Zhang Y, Han H, Kong W, Liu J, Min Y, Shen J, Mei L, Chen Z, Hou P, Guo J, Zhang Q, Yang H. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jul;21(7):985-986. View Source

Optimal Research and Drug Discovery Applications

Dissecting KCNQ2 Function in Neuronal Excitability

Given its high subtype selectivity for KCNQ2 over other KCNQ family members , Ebio3 is the preferred chemical probe for dissecting the unique contribution of KCNQ2 channels to neuronal excitability, synaptic transmission, and network activity in brain slice preparations or cultured neurons. Using a less selective inhibitor like XE991 would simultaneously block multiple KCNQ channels (e.g., KCNQ1, KCNQ2/3), making it impossible to attribute observed effects to KCNQ2 alone [1].

Channelopathy Models of Epilepsy and Neurodevelopmental Disorders

Researchers studying KCNQ2-related developmental and epileptic encephalopathies (DEE) can use Ebio3 to pharmacologically 'rescue' the hyperexcitability caused by specific pathogenic gain-of-function mutations. The demonstrated >80% inhibition of R75C and I238L mutant currents at 10 nM validates Ebio3 as a tool for testing therapeutic hypotheses and screening for other rescue compounds in cellular models of these channelopathies.

Structural Studies of Channel Inactivation Mechanisms

For research into the fundamental biophysics of ion channel gating, Ebio3 provides a unique tool to induce an inactivation-like state in a channel that is not known to inactivate naturally. Its structurally validated 'squeeze-to-inhibit' mechanism at the inner gate [2] allows for precise manipulation of channel conformation, enabling structure-function studies that are impossible with conventional pore blockers.

Lead Optimization and Safety Profiling

In both academic and industrial drug discovery programs targeting KCNQ2, Ebio3 serves as an essential reference compound. Its unparalleled potency (1.2 nM IC50) and known binding site (PDB: 9IXZ) make it a high-quality positive control for high-throughput screening (HTS) assay development, validation, and quality control [3]. Its distinct non-pore blocking mechanism also makes it a valuable tool for counter-screening to identify novel chemotypes with different modes of action.

Application

Selection Property

Validation Focus

Neuronal excitability studies

KCNQ2-selective, non-pore-blocking inhibition

Electrophysiology endpoint review, gating vs. permeation separation

Developmental and epileptic encephalopathy research models

GOF mutant inhibition context

Mutant channel response interpretation, iPSC-neuron validation

Structural biology of channel inactivation

S6-helix squeezing mechanism

Cryo-EM and MD simulation integration, allosteric pathway mapping

Safety pharmacology and selectivity profiling

Clean selectivity panel (hERG, CYP)

hERG liability review, CYP inhibition panel verification

• [1] Cheung YY, Yu H, Xu K, Zou B, Wu M, McManus OB, Li M, Lindsley CW, Hopkins CR. Discovery of a series of 2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)acetamides as novel molecular switches that modulate modes of Kv7.2 (KCNQ2) channel pharmacology: Identification of (S)-2-phenyl-N-(2-(pyrrolidin-1-yl)phenyl)butanamide (ML252) as a potent, brain penetrant Kv7.2 channel inhibitor. Probe Reports from the NIH Molecular Libraries Program. 2013 Feb 25. Table 4. View Source
• [2] Yang Z, Guo J, et al. Human KCNQ2-CaM-Ebio3 Complex in the Presence of PIP2. PDB ID: 9IXZ. Deposited: 2024-07-29. Released: 2025-03-19. View Source
• [3] Li J, Yang Z, Zhang S, Ye Y, He J, Zhang Y, Han H, Kong W, Liu J, Min Y, Shen J, Mei L, Chen Z, Hou P, Guo J, Zhang Q, Yang H. Small molecule inhibits KCNQ channels with a non-blocking mechanism. Nat Chem Biol. 2025 Jul;21(7):985-986. View Source